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Compound of Interest

4-Methyl-1,4-diazepan-5-one
Compound Name:
hydrochloride

Cat. No.: B1320064

Abstract

This document provides a detailed overview of 4-Methyl-1,4-diazepan-5-one hydrochloride,
a chemical compound with a diazepan structure. Due to the limited availability of specific
research on this particular molecule, this guide synthesizes information on its chemical
properties and draws parallels with the well-understood mechanisms of related diazepine
compounds, particularly diazepam. The purpose is to offer a foundational understanding for
researchers and professionals in drug development, highlighting areas where further
investigation is critically needed.

Introduction

4-Methyl-1,4-diazepan-5-one hydrochloride is a chemical compound featuring a seven-
membered diazepan ring with a methyl group at the fourth position and a ketone group at the
fifth position.[1] Its hydrochloride salt form typically enhances water solubility, a desirable
characteristic for pharmaceutical formulations.[1] The diazepan moiety is structurally related to
the benzodiazepine class of drugs, which are well-known for their psychoactive properties,
including anxiolytic, sedative, and muscle relaxant effects.[1][2][3][4][5] Consequently, it is
hypothesized that 4-Methyl-1,4-diazepan-5-one hydrochloride may interact with
neurotransmitter systems within the central nervous system (CNS).[1] However, specific
biological activity and its therapeutic applications have yet to be fully elucidated through
dedicated research.[1]
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Chemical and Physical Properties

A summary of the known chemical and physical properties of 4-Methyl-1,4-diazepan-5-one
hydrochloride is presented below.

Property Value Source
CAS Number 329794-41-4 [1]
Molecular Formula C6H13CIN20 [1]
Molecular Weight 164.63 g/mol [1]

hexahydro-4-methyl-5H-1,4-
Synonyms o _ [1]
Diazepin-5-one hydrochloride

Postulated Mechanism of Action: Extrapolation from
Diazepam

In the absence of direct experimental data for 4-Methyl-1,4-diazepan-5-one hydrochloride,
the mechanism of action of diazepam, a structurally related and extensively studied 1,4-
benzodiazepine, can serve as a putative model.

Diazepam functions as a positive allosteric modulator of the gamma-aminobutyric acid type A
(GABA-A) receptor.[2][3][4][6] GABA is the primary inhibitory neurotransmitter in the brain.[3][4]
[6] Diazepam binds to a specific site on the GABA-A receptor, distinct from the GABA binding
site itself.[2] This binding event induces a conformational change in the receptor that increases
its affinity for GABA.[2][6] The potentiation of GABA's effect leads to an increased frequency of
chloride channel opening, resulting in hyperpolarization of the neuron and a reduction in
neuronal excitability.[2][6] This widespread CNS depression underlies diazepam's therapeutic
effects.[2]

Given the shared diazepan core, it is plausible that 4-Methyl-1,4-diazepan-5-one
hydrochloride may also interact with GABA-A receptors. However, the specific substitutions
on its ring structure would likely influence its binding affinity, selectivity for different GABA-A
receptor subunits, and overall pharmacological profile.
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Potential Signaling Pathway

The following diagram illustrates the hypothesized signaling pathway based on the known
mechanism of diazepam.
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Caption: Hypothesized mechanism of action via positive allosteric modulation of the GABA-A
receptor.

Experimental Protocols for Future Research

To elucidate the actual mechanism of action of 4-Methyl-1,4-diazepan-5-one hydrochloride,
the following experimental approaches are recommended.

Radioligand Binding Assays

This experiment would determine if the compound binds to benzodiazepine binding sites on the
GABA-A receptor.

Methodology:
o Prepare synaptic membrane fractions from rodent cerebral cortex.

 Incubate the membrane preparations with a radiolabeled benzodiazepine ligand (e.g.,
[3H]flunitrazepam) in the presence of varying concentrations of 4-Methyl-1,4-diazepan-5-

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1320064?utm_src=pdf-body-img
https://www.benchchem.com/product/b1320064?utm_src=pdf-body
https://www.benchchem.com/product/b1320064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

one hydrochloride.

 After incubation, separate bound from free radioligand by rapid filtration.
e Quantify the amount of bound radioactivity using liquid scintillation counting.

o Calculate the inhibition constant (Ki) to determine the binding affinity of the test compound.

Electrophysiological Studies (Patch-Clamp)

This technique would directly measure the effect of the compound on GABA-A receptor
function.

Methodology:

o Culture primary neurons or use a cell line expressing GABA-A receptors (e.g., HEK293
cells).

o Perform whole-cell patch-clamp recordings to measure chloride currents evoked by the
application of GABA.

o Apply 4-Methyl-1,4-diazepan-5-one hydrochloride to the cells and observe any
potentiation of the GABA-evoked currents.

o Construct a dose-response curve to determine the EC50 for the modulatory effect.

In Vivo Behavioral Assays

To assess the potential anxiolytic, sedative, and muscle relaxant properties suggested by its
structure, a battery of behavioral tests in animal models would be necessary.

Methodology:
o Elevated Plus Maze: To assess anxiolytic-like effects.
e Open Field Test: To measure locomotor activity and assess sedative effects.

e Rotarod Test: To evaluate motor coordination and potential muscle relaxant properties.
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¢ Administer 4-Methyl-1,4-diazepan-5-one hydrochloride at various doses and compare the
behavioral outcomes to a vehicle control and a positive control (e.g., diazepam).

Proposed Research Workflow

The following diagram outlines a logical workflow for investigating the mechanism of action of
4-Methyl-1,4-diazepan-5-one hydrochloride.
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Caption: A logical workflow for the experimental investigation of the compound's mechanism of
action.

Conclusion and Future Directions

While the chemical structure of 4-Methyl-1,4-diazepan-5-one hydrochloride suggests a
potential interaction with the central nervous system, likely through modulation of the GABA-A
receptor, there is a clear and urgent need for empirical data to confirm this hypothesis. The
experimental protocols and research workflow outlined in this guide provide a roadmap for
future investigations. Elucidating the precise mechanism of action, pharmacological profile, and
potential therapeutic applications of this compound will require a dedicated and systematic
research effort. The synthesis of related analogs could also provide valuable insights through
structure-activity relationship studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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